Cas no 181577-18-4 (Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI))

Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI) structure
181577-18-4 structure
Product Name:Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI)
CAS No:181577-18-4
MF:C14H22N2O
MW:234.337283611298
CID:5266881
Update Time:2025-07-01

Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI)
    • (S)-2-Amino-4-methyl-N-((S)-1-phenylethyl)pentanamide
    • Inchi: 1S/C14H22N2O/c1-10(2)9-13(15)14(17)16-11(3)12-7-5-4-6-8-12/h4-8,10-11,13H,9,15H2,1-3H3,(H,16,17)/t11-,13-/m0/s1
    • InChI Key: VPFFPRYQICYPMT-AAEUAGOBSA-N
    • SMILES: C(N[C@H](C1=CC=CC=C1)C)(=O)[C@@H](N)CC(C)C

Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-360403-0.05g
(2S)-2-amino-4-methyl-N-[(1S)-1-phenylethyl]pentanamide
181577-18-4
0.05g
$1991.0 2023-03-07
Enamine
EN300-360403-0.1g
(2S)-2-amino-4-methyl-N-[(1S)-1-phenylethyl]pentanamide
181577-18-4
0.1g
$2086.0 2023-03-07
Enamine
EN300-360403-0.25g
(2S)-2-amino-4-methyl-N-[(1S)-1-phenylethyl]pentanamide
181577-18-4
0.25g
$2180.0 2023-03-07
Enamine
EN300-360403-0.5g
(2S)-2-amino-4-methyl-N-[(1S)-1-phenylethyl]pentanamide
181577-18-4
0.5g
$2275.0 2023-03-07
Enamine
EN300-360403-1.0g
(2S)-2-amino-4-methyl-N-[(1S)-1-phenylethyl]pentanamide
181577-18-4
1g
$0.0 2023-06-07
Enamine
EN300-360403-2.5g
(2S)-2-amino-4-methyl-N-[(1S)-1-phenylethyl]pentanamide
181577-18-4
2.5g
$4648.0 2023-03-07
Enamine
EN300-360403-5.0g
(2S)-2-amino-4-methyl-N-[(1S)-1-phenylethyl]pentanamide
181577-18-4
5.0g
$6876.0 2023-03-07
Enamine
EN300-360403-10.0g
(2S)-2-amino-4-methyl-N-[(1S)-1-phenylethyl]pentanamide
181577-18-4
10.0g
$10196.0 2023-03-07

Additional information on Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI)

Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI) and Its Significance in Modern Chemical Biology

The compound with the CAS number 181577-18-4 is known as Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI), a molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This pentanamide derivative, characterized by its specific stereochemistry and substituents, exhibits a range of potential applications in pharmaceutical research and drug development.

At the core of understanding this compound lies its molecular structure. The presence of an amide group, a methyl substituent at the 4-position, and an N-(1-phenylethyl) moiety contributes to its complex interactions with biological targets. The stereochemical configuration, specifically the [S-(R*,R*)]- designation, indicates a highly specific three-dimensional arrangement of atoms, which is crucial for its biological activity. This precise stereochemistry often plays a pivotal role in determining the efficacy and selectivity of bioactive molecules.

In recent years, there has been a growing interest in amide-based compounds due to their versatility and potential as pharmacological agents. The amide group itself is a common structural motif in many drugs, providing both solubility advantages and the ability to engage with various biological receptors. The specific substitution pattern in Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI) enhances its interaction with biological systems, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Research has shown that amide derivatives can interact with enzymes and receptors in ways that influence cellular processes. The unique combination of substituents in this pentanamide derivative suggests that it may have effects on multiple targets simultaneously, which could be particularly useful in treating complex diseases. For instance, studies have indicated that similar amide compounds can exhibit anti-inflammatory properties by interacting with specific enzymes involved in the inflammatory cascade.

The stereochemical purity of Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI) is another critical factor that contributes to its potential as a pharmaceutical lead. Enantiomeric purity is often essential for drug candidates to ensure optimal efficacy and minimize adverse effects. The [S-(R*,R*)]- configuration suggests that this compound has been carefully synthesized to maintain high stereochemical purity, which is a testament to the advanced synthetic techniques employed in modern chemical biology.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound might interact with biological systems. Molecular modeling studies can predict binding affinities and identify potential binding sites on target proteins. These predictions are invaluable for guiding experimental efforts and optimizing drug candidates before they enter clinical trials. The computational data for Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI) has revealed promising interactions with several key enzymes and receptors, suggesting multiple avenues for therapeutic intervention.

In addition to its potential as a standalone therapeutic agent, this pentanamide derivative may also serve as a building block for more complex molecules. Drug discovery often involves the synthesis of libraries of compounds to identify lead candidates through high-throughput screening. The structural features of Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI) make it an attractive starting point for designing novel bioactive molecules with enhanced properties.

The synthesis of such complex molecules requires sophisticated chemical methodologies. Recent reports have highlighted the use of asymmetric synthesis techniques to achieve high enantiomeric purity efficiently. These methods often involve chiral auxiliaries or catalysts that facilitate the formation of specific stereocenters without requiring extensive purification steps. The synthesis of Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI) likely employed similar strategies to ensure the desired stereochemical outcome.

Evaluation of the pharmacological properties of new compounds is essential before they can be considered for therapeutic use. Preclinical studies are conducted to assess efficacy, toxicity, and pharmacokinetic profiles. The unique structural features of Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI) suggest that it may exhibit interesting pharmacokinetic characteristics due to its amide group and substituent pattern. Understanding these properties early in the development process can help optimize dosing regimens and minimize potential side effects.

The role of amide derivatives in medicinal chemistry continues to expand as new synthetic methods and computational tools become available. Researchers are increasingly leveraging these tools to design molecules with tailored properties for specific therapeutic applications. The case of Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI) exemplifies how these advancements can lead to novel bioactive compounds with significant potential.

In conclusion, the compound CAS number 181577-18-4, identified as Pentanamide, 2-amino-4-methyl-N-(1-phenylethyl)-, [S-(R*,R*)]- (9CI), represents an exciting development in chemical biology. Its unique structure and stereochemistry make it a promising candidate for further research into various therapeutic applications. As our understanding of biological systems continues to grow alongside advancements in synthetic chemistry and computational modeling,this pentanamide derivative is poised to play a significant role in future drug discovery efforts.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.